Cas no 31770-95-3 (5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one)

• Product Name: 5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one
• CAS No: 31770-95-3
• MF: C₈H₆N₂O₆S
• MW: 258.208040714264
• CID: 53796
• PubChem ID: 3015594
• Update Time: 2025-09-28

5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Mesyl-6-nitrobenzoxazol-2(3H)-one
• 5-Methylsulfonyl-6-nitro-3H-1,3-benzoxazol-2-one
• 5-METHANESULFONYL-6-NITRO-3H-BENZOOXAZOL-2-ONE
• 5-methanesulfonyl-6-nitro-3H-benzoxazol-2-one
• 5-Methansulfonyl-6-nitro-3H-benzoxazol-2-on
• 5-Methylsulfon-6-nitrobenzoxazolon
• EINECS 250-795-5
• 5-methanesulfonyl-6-nitro-2,3-dihydro-1,3-benzoxazol-2-one
• PVS5RED5CG
• 5-(Methylsulfonyl)-6-nitro-2(3H)-benzoxazolone
• UNII-PVS5RED5CG
• A820981
• DTXSID90185638
• NS00050742
• FT-0638990
• W-106878
• 5-(methylsulfonyl)-6-nitrobenzo[d]oxazol-2(3H)-one
• 31770-95-3
• 2(3H)-BENZOXAZOLONE, 5-(METHYLSULFONYL)-6-NITRO-
• MVPPGNRJNZBDAK-UHFFFAOYSA-N
• DB-048098
• DTXCID30108129
• 250-795-5
• 5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one

• Inchi： 1S/C8H6N2O6S/c1-17(14,15)7-2-4-6(16-8(11)9-4)3-5(7)10(12)13/h2-3H,1H3,(H,9,11)
• InChI Key： MVPPGNRJNZBDAK-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC2=C(C=C1[N+](=O)[O-])OC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 257.99500
• Monoisotopic Mass: 257.99465709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 134.34000
• LogP: 2.03680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones